Cas no 2410440-14-9 (4,4,5,5-tetramethyl-2-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]-1,3,2-dioxaborolane
• CAS No: 2410440-14-9
• MF: C₁₂H₁₈BF₃O₂
• MW: 262.076334476471
• MDL: MFCD30181078
• CID: 5085601
• PubChem ID: 122164132
• Update Time: 2024-11-07

4,4,5,5-tetramethyl-2-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]-1,3,2-dioxaborolane
• AT19893
• (3-(TRIFLUOROMETHYL)BICYCLO[1.1.1]PENTAN-1-YL)BORONIC ACID PINACOL ESTER
• EN300-37374054
• BS-46124
• Z2453451198
• MFCD30181078
• SY216078
• 3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-boronic Acid Pinacol Ester
• EN300-300727
• CS-0435671
• 2410440-14-9

• MDL： MFCD30181078
• Inchi： 1S/C12H18BF3O2/c1-8(2)9(3,4)18-13(17-8)11-5-10(6-11,7-11)12(14,15)16/h5-7H2,1-4H3
• InChI Key： MPDFIVMYKPINPF-UHFFFAOYSA-N
• SMILES： FC(C12CC(B3OC(C)(C)C(C)(C)O3)(C1)C2)(F)F

Computed Properties

• Exact Mass: 262.1351945g/mol
• Monoisotopic Mass: 262.1351945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5